Cas no 78877-19-7 (1-benzyl-1-azaspiro[4.4]non-6-ene)
78877-19-7 structure
Product Name:1-benzyl-1-azaspiro[4.4]non-6-ene
CAS No:78877-19-7
MF:C15H19N
MW:213.31806397438
CID:1796934
PubChem ID:187149
Update Time:2025-04-21
1-benzyl-1-azaspiro[4.4]non-6-ene Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-1-azaspiro[4.4]non-6-ene
- 1-benzyl-1-azaspiro[4.4]non-8-ene
- 1-Azaspiro(4.4)non-6-ene, 1-(phenylmethyl)-
- DTXSID901000109
- 78877-19-7
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- Inchi: 1S/C15H19N/c1-2-7-14(8-3-1)13-16-12-6-11-15(16)9-4-5-10-15/h1-4,7-9H,5-6,10-13H2
- InChI Key: QJBLDLFYCYRBLK-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCCC21C=CCC2
Computed Properties
- Exact Mass: 213.151749610g/mol
- Monoisotopic Mass: 213.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 3.2Ų
1-benzyl-1-azaspiro[4.4]non-6-ene Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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